Cas no 1701874-34-1 (5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 1701874-34-1
• MF: C₇H₁₁N₃S₂
• MW: 201.312338113785
• CID: 5580205
• Update Time: 2025-05-24

5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-methyl-N-(tetrahydro-3-thienyl)-
• 5-methyl-n-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine
• 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C7H11N3S2/c1-5-9-10-7(12-5)8-6-2-3-11-4-6/h6H,2-4H2,1H3,(H,8,10)
• InChI Key： HRQFVKDSGPUQLS-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC1CCSC1

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 359.5±52.0 °C(Predicted)
• pka: 2.93±0.10(Predicted)

Additional information on 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine

Recent Advances in the Study of 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine (CAS: 1701874-34-1)

The compound 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine (CAS: 1701874-34-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine, with several research groups reporting optimized routes for its preparation. The compound's thiadiazole core, coupled with the thiolan-3-yl moiety, has been shown to confer remarkable stability and bioavailability, making it an attractive scaffold for further derivatization. Computational modeling studies suggest that the compound exhibits favorable binding affinities to a range of biological targets, including enzymes involved in inflammatory pathways.

In vitro and in vivo evaluations have demonstrated promising pharmacological properties for 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine. Notably, the compound has shown potent inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are implicated in inflammatory diseases. These findings position the compound as a potential lead for the development of novel anti-inflammatory agents. Additionally, preliminary toxicity studies indicate a favorable safety profile, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, recent research has explored the anticancer potential of 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine. Studies have revealed that the compound induces apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic investigations suggest that this effect is mediated through the modulation of apoptotic signaling pathways and the inhibition of angiogenesis. These findings open new avenues for the development of targeted cancer therapies based on this scaffold.

Despite these promising results, challenges remain in the clinical translation of 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine. Current research efforts are focused on improving its pharmacokinetic properties and selectivity. Structure-activity relationship (SAR) studies are underway to identify analogs with enhanced efficacy and reduced off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 5-methyl-N-(thiolan-3-yl)-1,3,4-thiadiazol-2-amine represents a promising candidate for drug development, with demonstrated efficacy in both anti-inflammatory and anticancer contexts. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.